Cas no 99513-52-7 (2-(1,3-benzothiazol-2-yl)methoxyacetic acid)

• Product Name: 2-(1,3-benzothiazol-2-yl)methoxyacetic acid
• CAS No: 99513-52-7
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD00630273
• CID: 817678
• PubChem ID: 2049789
• Update Time: 2025-05-22

2-(1,3-benzothiazol-2-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2-benzothiazolylmethoxy)-
• (1,3-Benzothiazol-2-ylmethoxy)acetic acid
• 2-(2-benzothiazolylmethoxy)Acetic acid
• benzothiazol-2-ylmethoxy-acetic acid
• Benzothiazol-2-ylmethoxy-essigsaeure
• F1901-0105
• HMS2744K17
• MLS000773812
• SR-01000069987-1
• SMR000364686
• EN300-13530
• DTXSID50365934
• LS-07035
• Aceticacid,(2-benzothiazolylmethoxy)-(6CI)
• CHEMBL1411782
• 99513-52-7
• 2-[(1,3-benzothiazol-2-yl)methoxy]acetic acid
• MFCD00630273
• Oprea1_184149
• 2-(benzo[d]thiazol-2-ylmethoxy)acetic acid
• (1,3-benzothiazol-2-ylmethoxy)acetic acid, AldrichCPR
• 2-(1,3-benzothiazol-2-ylmethoxy)acetic acid
• FT-0715504
• SR-01000069987
• AKOS000267854
• Z90660984
• acetic acid, (2-benzothiazolylmethoxy)-
• DB-080607
• [(1,3-benzothiazol-2-ylmethyl)oxy]acetic acid
• G30886
• AG-690/08311038
• Acetic acid, (2-benzothiazolylmethoxy)- (6CI)
• ALBB-022778
• 2-(1,3-benzothiazol-2-yl)methoxyacetic acid

• MDL： MFCD00630273
• Inchi： 1S/C10H9NO3S/c12-10(13)6-14-5-9-11-7-3-1-2-4-8(7)15-9/h1-4H,5-6H2,(H,12,13)
• InChI Key： RQFMQUWXKKGYMC-UHFFFAOYSA-N
• SMILES： S1C(COCC(=O)O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 222.022489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 435.4°Cat760mmHg
• Flash Point: 217.1°C
• PSA: 87.66000
• LogP: 1.89750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1,3-benzothiazol-2-yl)methoxyacetic acid

Comprehensive Overview of 2-(1,3-Benzothiazol-2-yl)methoxyacetic Acid (CAS No. 99513-52-7)

2-(1,3-Benzothiazol-2-yl)methoxyacetic acid (CAS No. 99513-52-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a derivative of benzothiazole, this compound is widely studied in the fields of pharmaceuticals, agrochemicals, and material science. Its molecular structure, which combines a benzothiazole ring with a methoxyacetic acid moiety, makes it a valuable intermediate for synthesizing more complex molecules.

The compound's CAS number 99513-52-7 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. With the growing demand for high-performance chemicals in industries like drug development and specialty materials, 2-(1,3-benzothiazol-2-yl)methoxyacetic acid has become a subject of extensive research. Its applications range from serving as a building block in medicinal chemistry to acting as a key component in advanced polymer formulations.

One of the most frequently asked questions about 2-(1,3-benzothiazol-2-yl)methoxyacetic acid is its role in pharmaceutical research. Recent studies highlight its potential as a precursor for developing novel anti-inflammatory and antimicrobial agents. The benzothiazole core is known for its bioactivity, and when combined with the methoxyacetic acid group, it enhances the compound's solubility and bioavailability, making it an attractive candidate for drug design.

In the agrochemical sector, 2-(1,3-benzothiazol-2-yl)methoxyacetic acid is explored for its potential in creating eco-friendly pesticides. With increasing global emphasis on sustainable agriculture, researchers are investigating how this compound can contribute to crop protection while minimizing environmental impact. Its ability to act as a ligand or chelating agent also opens doors for applications in soil remediation and nutrient delivery systems.

The material science community has also shown keen interest in CAS No. 99513-52-7 due to its utility in synthesizing advanced polymers and functional materials. The compound's benzothiazole ring contributes to thermal stability and mechanical strength, while the methoxyacetic acid group allows for further functionalization. This dual functionality makes it a promising candidate for developing high-performance coatings, adhesives, and even electronic materials.

Market trends indicate a steady rise in demand for 2-(1,3-benzothiazol-2-yl)methoxyacetic acid, driven by advancements in green chemistry and custom synthesis. Companies specializing in fine chemicals are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its scalable synthesis and versatile applications position it as a valuable asset in the chemical industry's shift toward sustainable and efficient production methods.

For researchers and industry professionals seeking reliable information on 99513-52-7, it's essential to consult reputable sources that provide detailed spectroscopic data, safety guidelines, and application notes. The compound's structure-activity relationship (SAR) is a hot topic in academic circles, with ongoing studies aiming to unlock its full potential in various domains.

In summary, 2-(1,3-benzothiazol-2-yl)methoxyacetic acid (CAS No. 99513-52-7) stands out as a multifaceted compound with significant implications across multiple industries. Its unique chemical profile, combined with the growing emphasis on sustainable and innovative solutions, ensures its continued relevance in scientific and industrial applications. As research progresses, we can expect to see even more groundbreaking uses for this remarkable molecule.